Cas no 1339118-27-2 (1-(Ethylsulfonyl)-3,5-dimethylpiperazine)

• Product Name: 1-(Ethylsulfonyl)-3,5-dimethylpiperazine
• CAS No: 1339118-27-2
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 5099536
• Update Time: 2023-08-25

1-(Ethylsulfonyl)-3,5-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Ethylsulfonyl)-3,5-dimethylpiperazine

• Inchi： 1S/C8H18N2O2S/c1-4-13(11,12)10-5-7(2)9-8(3)6-10/h7-9H,4-6H2,1-3H3
• InChI Key： VPRHHDTZCBOXSP-UHFFFAOYSA-N
• SMILES： S(CC)(N1CC(C)NC(C)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 0.1
• Topological Polar Surface Area: 57.8